2,4-Bis-benzyloxy-5-isopropenyl-benzoic acid benzyl ester

• Molecular Formula: C31H28O4
• Molecular Weight: 464.5 g/mol
• IUPAC Name: benzyl 2,4-bis(phenylmethoxy)-5-prop-1-en-2-ylbenzoate
• InChI: InChI=1S/C31H28O4/c1-23(2)27-18-28(31(32)35-22-26-16-10-5-11-17-26)30(34-21-25-14-8-4-9-15-25)19-29(27)33-20-24-12-6-3-7-13-24/h3-19H,1,20-22H2,2H3
• InChI Key: CMJHWJHMQIBABV-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C1=CC(=C(C=C1OCC2=CC=CC=C2)OCC3=CC=CC=C3)C(=O)OCC4=CC=CC=C4

Description

2,4-Bis-benzyloxy-5-isopropenyl-benzoic acid benzyl ester is a useful research compound. Its molecular formula is C31H28O4 and its molecular weight is 464.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a mixture of 2,4-bis-benzyloxy-5-bromo-benzoic acid benzyl ester (42.9 g, 85.7 mmol), potassium isopropenyl trifluoroborate (14.0 g, 95.2 mmol) and caesium carbonate (83.8 g, 257.1 mmol) in THF (800 mL) was added Pd(PPh3)4 (2.0 g) followed by water (150 mL). The mixture was heated at reflux for 72 h then allowed to cool to ambient. The mixture was reduced in vacuo to remove THF and then partitioned between water (500 mL) and EtOAc (300 mL). The organic portion was washed with brine, dried (MgSO4), filtered and reduced in vacuo to give the title compound (40.9 g) as a brown oil.

Synthesis routes and methods II

Procedure details

A mixture of 2,4-bis-benzyloxy-5-bromo-benzoic acid benzyl ester (10.0 g, 20 mmol), potassium isopropenyl trifluoroborate (4.0 g, 27.2 mmol) and n-butylamine (6.0 mL, 60 mmol) in 2-propanol/water (2:1, 200 mL) was purged with N2 for 5 minutes. To this mixture was added [1,1′-bis(diphenyl-phosphino)ferrocene]dichloropalladium(II) (816 mg, 1.09 mmol) and the mixture was heated at reflux for 20 h. The mixture was allowed to cool to ambient then diluted with water (400 mL) and extracted with EtOAc (2×300 mL). The combined organic extracts were washed with 1M aqueous HCl, brine, dried (MgSO4), filtered through a plug of Celite and the filtrate reduced in vacuo to give the title compound (11.1 g) as a brown gum.